Cas no 3179-84-8 (Benzenesulfonic acid,4-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,4-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-, sodium salt (1:1)
• CAS No: 3179-84-8
• MF: C₁₆H₁₀N₃NaO₇S
• MW: 411.321273326874
• CID: 305189
• PubChem ID: 135568355
• Update Time: 2025-04-19

Benzenesulfonic acid,4-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-hydroxy-3-[2-(2-hydroxy-1-naphthalenyl)diazenyl]-5-nitro-, sodium salt (1:1)
• MORDANT BLACK 15
• C.I. 15690
• C.I. Mordant Black 15
• C.I. Mordant Black 15, monosodium salt
• sodium 4-hydroxy-3-nitro-5-[(2Z)-2-(2-oxonaphthalen-1(2H)-ylidene)hydrazinyl]benzenesulfonate
• Solochrome Black RN
• Acid Chrome Black 4RF
• Monosodium 4-hydroxy-3-((2-hydroxy-1-naphthalenyl)azo)-5-nitrobenzenesulfonate
• Cromal Violet Black NR
• Czern kwasowo-chromowa
• Acid Alizarine Black MR
• Sodium 4-hydroxy-3-((2-hydroxy-1-naphthyl)azo)-5-nitrobenzenesulphonate
• Shikiso Chrome Black R
• Acid Alizarine Black 27432
• 3179-84-8
• Acid Alizarine Black R 2A
• Acid Alizarine Black R
• Acid Chrome Black RF
• Chrome Black BK; Eriochrome Black SR
• Eriochrome Black SR
• Solochromate Fast Grey RA
• Acid Alizarine Black RT
• Acid Alizarine Black R New
• Tulachrome Black R
• Tetrochrome Black AR
• Alizarine Chrome Black 4R
• NS00045690
• Java Chrome Black SR
• Benzenesulfonic acid, 4-hydroxy-3-((2-hydroxy-1-naphthalenyl)azo)-5-nitro-, monosodium salt
• Acid Alizarine Black 29184
• Czern kwasowo-chromowa [Polish]
• EINECS 221-663-4
• Chrome Black BK
• Acid Alizarine Black RG

• Inchi： 1S/C16H11N3O7S.Na/c20-14-6-5-9-3-1-2-4-11(9)15(14)18-17-12-7-10(27(24,25)26)8-13(16(12)21)19(22)23;/h1-8,20-21H,(H,24,25,26);/q;+1/p-1/b18-17+;
• InChI Key： SYDGESGEMNSMFM-ZAGWXBKKSA-M
• SMILES： S(C1C=C(C(=C(C=1)/N=N/C1C(=CC=C2C=CC=CC2=1)O)O)[N+](=O)[O-])(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 411.0138
• Monoisotopic Mass: 411.01371512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 661
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų

Experimental Properties

• PSA: 165.52